Cas no 62927-48-4 (2-Chloro-4-(1-hydroxy-2-methylpropan-2-yl)phenol)

• Product Name: 2-Chloro-4-(1-hydroxy-2-methylpropan-2-yl)phenol
• CAS No: 62927-48-4
• MF: C₁₀H₁₃ClO₂
• MW: 200.662022352219
• CID: 5776276
• PubChem ID: 53660275
• Update Time: 2025-10-18

2-Chloro-4-(1-hydroxy-2-methylpropan-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(1-hydroxy-2-methylpropan-2-yl)phenol
• 62927-48-4
• EN300-1968721
• 2-Chloro-4-(1-hydroxy-2-methylpropan-2-yl)phenol

• Inchi： 1S/C10H13ClO2/c1-10(2,6-12)7-3-4-9(13)8(11)5-7/h3-5,12-13H,6H2,1-2H3
• InChI Key： ASTVGIIIXYSTAC-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C)(C)CO)O

Computed Properties

• Exact Mass: 200.0604073g/mol
• Monoisotopic Mass: 200.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-Chloro-4-(1-hydroxy-2-methylpropan-2-yl)phenol

CAS No. 62927-48-4: 2-Chloro-4-(1-hydroxy-2-methylpropan-2-yl)phenol

The compound CAS No. 62927-48-4, also known as 2-Chloro-4-(1-hydroxy-2-methylpropan-2-yl)phenol, is a structurally unique aromatic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its phenolic group, a chlorine substituent, and a hydroxyl-substituted isopropyl group, which collectively contribute to its distinct chemical properties. Recent studies have highlighted its role in the development of novel materials and therapeutic agents, making it a subject of interest in both academic and industrial research.

The synthesis of 2-Chloro-4-(1-hydroxy-2-methylpropan-2-yl)phenol involves a multi-step process that typically begins with the chlorination of a phenol derivative. The introduction of the hydroxyl-substituted isopropyl group is achieved through nucleophilic substitution or coupling reactions, depending on the specific conditions and reagents employed. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of this compound, with recent advancements in catalytic systems showing promising results.

In terms of physical properties, CAS No. 62927-48-4 exhibits a melting point of approximately 150°C and a boiling point around 300°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in organic synthesis reactions. The compound's stability under thermal and oxidative conditions has been extensively studied, with findings indicating moderate stability that can be enhanced through appropriate storage conditions.

The chemical structure of 2-Chloro-4-(1-hydroxy-2-methylpropan-2-yl)phenol plays a crucial role in its reactivity. The phenolic hydroxyl group acts as an activating substituent, facilitating electrophilic aromatic substitution reactions. The chlorine atom introduces an electron-withdrawing effect, which can influence the reactivity of the molecule in various transformations. Recent research has focused on leveraging these properties to develop new synthetic pathways for complex aromatic compounds.

In the field of pharmaceuticals, CAS No. 62927-48-4 has shown potential as an intermediate in the synthesis of bioactive compounds. Its ability to undergo nucleophilic substitution and coupling reactions makes it a valuable building block for constructing drug-like molecules with desired pharmacokinetic properties. Studies have demonstrated its role in the development of anti-inflammatory agents and antioxidants, highlighting its versatility in medicinal chemistry.

The environmental impact of 2-Chloro-4-(1-hydroxy-2-methylpropan-2-yl)phenol has also been a topic of interest. Research into its biodegradation pathways has revealed that the compound can undergo microbial transformation under aerobic conditions, with degradation rates influenced by pH and temperature. These findings are essential for assessing its environmental fate and ensuring sustainable practices in its production and use.

In conclusion, CAS No. 62927-48...